16-DENYPRASTERONEACETATE
16-DENYPRASTERONEACETATE
S-adenosyl-L-methionine is a sulfonium compound that is the S-adenosyl derivative of L-methionine. It is an intermediate in the metabolic pathway of methionine. It has a role as a coenzyme, a nutraceutical, a micronutrient, a human metabolite, a Saccharomyces cerevisiae metabolite, a Mycoplasma genitalium metabolite and a cofactor. It is a conjugate acid of a S-adenosyl-L-methioninate. It is a tautomer of a S-adenosyl-L-methionine zwitterion.
S-Adenosyl-L-methionine, also known as SAM or adomet, belongs to the class of organic compounds known as 5'-deoxy-5'-thionucleosides. These are 5'-deoxyribonucleosides in which the ribose is thio-substituted at the 5'position by a S-alkyl group. S-Adenosyl-L-methionine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). S-Adenosyl-L-methionine has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. S-Adenosyl-L-methionine can be found anywhere throughout the human cell, such as in endoplasmic reticulum, mitochondria, myelin sheath, and cytoplasm. S-Adenosyl-L-methionine exists in all eukaryotes, ranging from yeast to humans. In humans, S-adenosyl-L-methionine is involved in phosphatidylcholine biosynthesis PC(20:2(11Z, 14Z)/18:3(6Z, 9Z, 12Z)) pathway, phosphatidylcholine biosynthesis PC(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/16:0) pathway, phosphatidylcholine biosynthesis PC(22:0/20:3(8Z, 11Z, 14Z)) pathway, and catecholamine biosynthesis pathway. S-Adenosyl-L-methionine is also involved in several metabolic disorders, some of which include guanidinoacetate methyltransferase deficiency (gamt deficiency), the homocystinuria-megaloblastic anemia due to defect in cobalamin metabolism, CBLG complementation type pathway, the tyrosinemia type I pathway, and S-adenosylhomocysteine (sah) hydrolase deficiency. Outside of the human body, S-adenosyl-L-methionine can be found in a number of food items such as oil palm, yellow pond-lily, black crowberry, and abiyuch. This makes S-adenosyl-L-methionine a potential biomarker for the consumption of these food products. S-Adenosyl-L-methionine is a potentially toxic compound.
Physiologic methyl radical donor involved in enzymatic transmethylation reactions and present in all living organisms. It possesses anti-inflammatory activity and has been used in treatment of chronic liver disease. (From Merck, 11th ed)
S-Adenosyl-L-methionine, also known as SAM or adomet, belongs to the class of organic compounds known as 5'-deoxy-5'-thionucleosides. These are 5'-deoxyribonucleosides in which the ribose is thio-substituted at the 5'position by a S-alkyl group. S-Adenosyl-L-methionine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). S-Adenosyl-L-methionine has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. S-Adenosyl-L-methionine can be found anywhere throughout the human cell, such as in endoplasmic reticulum, mitochondria, myelin sheath, and cytoplasm. S-Adenosyl-L-methionine exists in all eukaryotes, ranging from yeast to humans. In humans, S-adenosyl-L-methionine is involved in phosphatidylcholine biosynthesis PC(20:2(11Z, 14Z)/18:3(6Z, 9Z, 12Z)) pathway, phosphatidylcholine biosynthesis PC(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/16:0) pathway, phosphatidylcholine biosynthesis PC(22:0/20:3(8Z, 11Z, 14Z)) pathway, and catecholamine biosynthesis pathway. S-Adenosyl-L-methionine is also involved in several metabolic disorders, some of which include guanidinoacetate methyltransferase deficiency (gamt deficiency), the homocystinuria-megaloblastic anemia due to defect in cobalamin metabolism, CBLG complementation type pathway, the tyrosinemia type I pathway, and S-adenosylhomocysteine (sah) hydrolase deficiency. Outside of the human body, S-adenosyl-L-methionine can be found in a number of food items such as oil palm, yellow pond-lily, black crowberry, and abiyuch. This makes S-adenosyl-L-methionine a potential biomarker for the consumption of these food products. S-Adenosyl-L-methionine is a potentially toxic compound.
Physiologic methyl radical donor involved in enzymatic transmethylation reactions and present in all living organisms. It possesses anti-inflammatory activity and has been used in treatment of chronic liver disease. (From Merck, 11th ed)
Brand Name:
Vulcanchem
CAS No.:
139517-02-5
VCID:
VC0158380
InChI:
InChI=1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/p+1/t7-,8+,10+,11+,14+,27?/m0/s1
SMILES:
C[S+](CCC(C(=O)[O-])[NH3+])CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula:
C15H23N6O5S+
Molecular Weight:
399.4 g/mol
16-DENYPRASTERONEACETATE
CAS No.: 139517-02-5
Main Products
VCID: VC0158380
Molecular Formula: C15H23N6O5S+
Molecular Weight: 399.4 g/mol
CAS No. | 139517-02-5 |
---|---|
Product Name | 16-DENYPRASTERONEACETATE |
Molecular Formula | C15H23N6O5S+ |
Molecular Weight | 399.4 g/mol |
IUPAC Name | (2S)-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylsulfonio]-2-azaniumylbutanoate |
Standard InChI | InChI=1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/p+1/t7-,8+,10+,11+,14+,27?/m0/s1 |
Standard InChIKey | MEFKEPWMEQBLKI-AIRLBKTGSA-O |
Isomeric SMILES | C[S+](CC[C@@H](C(=O)[O-])[NH3+])C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O |
SMILES | C[S+](CCC(C(=O)[O-])[NH3+])CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
Canonical SMILES | C[S+](CCC(C(=O)[O-])[NH3+])CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
Boiling Point | 78°C |
Physical Description | Solid |
Description | S-adenosyl-L-methionine is a sulfonium compound that is the S-adenosyl derivative of L-methionine. It is an intermediate in the metabolic pathway of methionine. It has a role as a coenzyme, a nutraceutical, a micronutrient, a human metabolite, a Saccharomyces cerevisiae metabolite, a Mycoplasma genitalium metabolite and a cofactor. It is a conjugate acid of a S-adenosyl-L-methioninate. It is a tautomer of a S-adenosyl-L-methionine zwitterion. S-Adenosyl-L-methionine, also known as SAM or adomet, belongs to the class of organic compounds known as 5'-deoxy-5'-thionucleosides. These are 5'-deoxyribonucleosides in which the ribose is thio-substituted at the 5'position by a S-alkyl group. S-Adenosyl-L-methionine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). S-Adenosyl-L-methionine has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. S-Adenosyl-L-methionine can be found anywhere throughout the human cell, such as in endoplasmic reticulum, mitochondria, myelin sheath, and cytoplasm. S-Adenosyl-L-methionine exists in all eukaryotes, ranging from yeast to humans. In humans, S-adenosyl-L-methionine is involved in phosphatidylcholine biosynthesis PC(20:2(11Z, 14Z)/18:3(6Z, 9Z, 12Z)) pathway, phosphatidylcholine biosynthesis PC(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/16:0) pathway, phosphatidylcholine biosynthesis PC(22:0/20:3(8Z, 11Z, 14Z)) pathway, and catecholamine biosynthesis pathway. S-Adenosyl-L-methionine is also involved in several metabolic disorders, some of which include guanidinoacetate methyltransferase deficiency (gamt deficiency), the homocystinuria-megaloblastic anemia due to defect in cobalamin metabolism, CBLG complementation type pathway, the tyrosinemia type I pathway, and S-adenosylhomocysteine (sah) hydrolase deficiency. Outside of the human body, S-adenosyl-L-methionine can be found in a number of food items such as oil palm, yellow pond-lily, black crowberry, and abiyuch. This makes S-adenosyl-L-methionine a potential biomarker for the consumption of these food products. S-Adenosyl-L-methionine is a potentially toxic compound. Physiologic methyl radical donor involved in enzymatic transmethylation reactions and present in all living organisms. It possesses anti-inflammatory activity and has been used in treatment of chronic liver disease. (From Merck, 11th ed) |
Synonyms | Ademetionine AdoMet FO 1561 FO-1561 FO1561 Gumbaral S Adenosyl L Methionine S Adenosylmethionine S Adenosylmethionine Sulfate Tosylate S Amet S-Adenosyl-L-Methionine S-Adenosylmethionine S-Adenosylmethionine Sulfate Tosylate SAM-e Samy |
PubChem Compound | 24762165 |
Last Modified | Nov 11 2021 |
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